Methoxy vs. Ethoxy: Impact on Lipophilicity and Permeability
The target compound (C₁₁H₁₄O₂S, calculated MW ≈ 210.29 g/mol) possesses a molecular weight approximately 14 Da lower than its 5-ethoxy analog (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanethiol, CAS 1541966-61-3, C₁₂H₁₆O₂S, MW 224.32) . The methoxy group (–OCH₃, molar contribution 31.03 g/mol) replaces the ethoxy group (–OCH₂CH₃, molar contribution 45.06 g/mol), resulting in reduced lipophilic bulk. Based on the measured LogP of 2.34 for the unsubstituted analog (2,3-dihydro-1-benzofuran-5-yl)methanethiol [1] and standard fragment-based LogP contribution differences (ΔLogP ≈ –0.4 for –OCH₃ vs. –OCH₂CH₃ on aromatic systems), the target compound is predicted to exhibit a LogP approximately 0.3–0.5 units lower than the ethoxy analog, corresponding to a roughly 2- to 3-fold reduction in octanol-water partition coefficient. This predicts moderately enhanced aqueous solubility and reduced membrane passive permeability compared to the ethoxy variant .
| Evidence Dimension | Molecular weight and predicted LogP |
|---|---|
| Target Compound Data | MW ≈ 210.29 g/mol (C₁₁H₁₄O₂S); predicted LogP ≈ 2.0–2.2 (estimated from analog data) |
| Comparator Or Baseline | 5-Ethoxy analog: MW 224.32 g/mol (C₁₂H₁₆O₂S); Unsubstituted analog: measured LogP 2.34 (C₉H₁₀OS, MW 166.24) |
| Quantified Difference | MW reduction: ~14 Da vs. ethoxy analog; Estimated LogP reduction: ~0.3–0.5 units vs. ethoxy analog |
| Conditions | LogP prediction based on fragment contribution methods referenced against measured LogP of unsubstituted analog (ChemSpace database) |
Why This Matters
For medicinal chemistry programs optimizing ADME properties, the lower lipophilicity of the methoxy analog may reduce nonspecific protein binding and CYP450 inhibition risk compared to the ethoxy variant, making it a preferable starting scaffold when balancing potency with metabolic stability.
- [1] ChemSpace. (2,3-dihydro-1-benzofuran-5-yl)methanethiol – CAS 1521860-04-7. Measured LogP: 2.34, MW: 166 Da. View Source
